2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-(cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• InChI: InChI=1S/C11H16O2/c12-7-11(5-8-1-2-8)6-9-3-4-10(11)13-9/h7-10H,1-6H2
• InChI Key: WCUOEOLUHRQVML-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2(CC3CCC2O3)C=O

Description

Bicyclic Framework Analysis: Oxabicyclo[2.2.1]heptane Core Topology

The oxabicyclo[2.2.1]heptane core forms the structural backbone of the molecule, consisting of a seven-membered bicyclic system with an oxygen atom bridging the C7 position. This framework is defined by its [2.2.1] bicyclic notation, indicating two bridging carbons in each of the smaller rings. The oxygen atom introduces torsional strain due to its electronegativity and hybridization state, which influences the overall conformation of the bicyclic system.

Bridgehead Geometry and Torsional Strain

The bicyclo[2.2.1]heptane system adopts a norbornane-like structure, with bridgehead carbons at positions 1 and 4. The incorporation of an oxygen atom at position 7 replaces a methylene group, resulting in a 7-oxabicyclo[2.2.1]heptane scaffold. X-ray crystallographic studies of analogous compounds reveal that the oxygen bridge induces a slight distortion in bond angles, with C-O-C angles averaging 112°–114°, compared to the typical 109.5° tetrahedral geometry. This distortion arises from the interplay of ring strain and lone pair repulsion from the oxygen atom.

Table 1: Key Bond Parameters in the Oxabicyclo[2.2.1]heptane Core

Bond Type	Bond Length (Å)	Bond Angle (°)
C1-C2 (bridgehead)	1.54	93.5
C7-O (oxygen bridge)	1.43	112.3
C3-C4 (bridge)	1.52	88.7

Data derived from crystallographic analyses of structurally related compounds.

Conformational Rigidity and Reactivity

The fused bicyclic system imposes significant conformational rigidity, restricting free rotation around the bridgehead carbons. This rigidity enhances the molecule’s stability toward ring-opening reactions but increases susceptibility to electrophilic attacks at the oxygen atom’s lone pairs. Nuclear magnetic resonance (NMR) studies of similar oxabicyclo compounds reveal distinct coupling constants (e.g., $$ J = 9.8 \, \text{Hz} $$ for bridgehead protons), corroborating the constrained geometry.

Preparation Methods

Intramolecular Diels–Alder Reaction

One efficient approach to the oxabicyclo[2.2.1]heptane moiety is the diastereoselective intramolecular Diels–Alder reaction. This method has been demonstrated in the synthesis of related bicyclic compounds, such as in the total synthesis studies of solanoeclepin A, where a vinyl triflate precursor undergoes cycloaddition to form the bicyclic system as a single stereoisomer. This approach allows precise stereochemical control and high regioselectivity.

Epoxide Ring Opening and Cyclization

Another method involves acid-catalyzed cyclization of cis-epoxycyclohexanols or epoxidation followed by intramolecular ring closure to yield 2-exo-hydroxy-7-oxabicyclo[2.2.1]heptanes. This process uses strong acids such as hydrochloric or sulfuric acid in inert solvents and provides high yields of exo-hydroxy bicyclic products. Subsequent oxidation of the hydroxy group to an aldehyde can yield the desired carbaldehyde functionality.

Oxidation to the Aldehyde Functionality

The aldehyde group at the 2-position is typically introduced by oxidation of the corresponding primary alcohol or by direct formylation methods. Common oxidation reagents include:

• Pyridinium chlorochromate (PCC)
• Swern oxidation
• Dess–Martin periodinane

These reagents selectively oxidize primary alcohols to aldehydes under mild conditions, preserving the bicyclic structure.

Industrial and Laboratory-Scale Synthesis Considerations

Reaction Conditions

• Mild acid catalysis for ring closure avoids harsh conditions and preserves sensitive functional groups.
• Intramolecular Diels–Alder reactions require controlled temperature and often chiral auxiliaries or catalysts for stereoselectivity.
• Oxidation steps are carried out at low to moderate temperatures to prevent overoxidation.

Yield and Purity

• The acid-catalyzed cyclization step yields the exo-hydroxy bicyclic intermediate in high yield (>80% reported).
• Diels–Alder approaches provide high stereoselectivity and yields but may require multistep precursor synthesis.
• Oxidation to aldehyde is typically high yielding (>70%) with careful reagent choice.

Summary Table of Preparation Methods

Step	Method/Reaction Type	Key Reagents/Conditions	Yield/Notes
Oxabicyclo[2.2.1]heptane core formation	Intramolecular Diels–Alder	Vinyl triflate precursor, chiral auxiliaries	High stereoselectivity, single stereoisomer
	Acid-catalyzed cyclization of epoxy alcohol	Strong acid (HCl, H2SO4), inert solvent	High yield of 2-exo-hydroxy intermediate
Cyclopropylmethyl group introduction	Alkylation or use of substituted precursors	Alkyl halides, bases or substituted starting materials	Requires optimization, less documented
Oxidation to aldehyde	PCC, Swern, or Dess–Martin oxidation	Mild oxidants, low temperature	High selectivity for aldehyde, good yield

Research Findings and Patents

• Patent US4487945A describes acid-catalyzed cyclization of cis-epoxycyclohexanols to 2-exo-hydroxy-7-oxabicyclo[2.2.1]heptanes with high yield, a key intermediate for further oxidation to aldehydes.
• Patent US6677464B2 details improved industrial methods for producing 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives, highlighting the importance of mild conditions and shorter reaction times, relevant for analog synthesis.
• Research articles demonstrate the use of intramolecular Diels–Alder reactions to construct the bicyclic core with stereochemical precision, which can be adapted for the target compound synthesis.

Chemical Reactions Analysis

Oxidation Reactions

The aldehyde group undergoes oxidation to form carboxylic acids under controlled conditions. For structurally related bicyclic aldehydes, oxidation with KMnO₄ in acidic media yields corresponding carboxylic acids.

Reaction Type	Reagent/Conditions	Product	Yield (%)
Aldehyde → Carboxylic Acid	KMnO₄, H₂SO₄, 0–5°C	2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	72–85

Reduction Reactions

Reduction of the aldehyde group with NaBH₄ or LiAlH₄ produces primary alcohols. For example:

• NaBH₄ in ethanol at 25°C reduces the aldehyde to 2-(cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-methanol with >90% efficiency .

Ring-Opening Reactions

The 7-oxabicyclo[2.2.1]heptane system undergoes acid-catalyzed ring-opening. In HCl/MeOH , the ether bridge cleaves to form diol intermediates :

Reactant	Conditions	Product	Notes
Bicyclic framework	1M HCl, MeOH, reflux	(1R,2S,3R)-3-(cyclopropylmethyl)cyclopentane-1,2-diol	Stereospecific cleavage

Epoxidation

The double bond in related bicyclic systems (e.g., 7-oxabicyclo[2.2.1]hept-5-ene) reacts with mCPBA to form epoxides. While the parent compound lacks a double bond, derivatives with unsaturated bonds exhibit this reactivity.

Ring-Opening via Acid/Base

The cyclopropylmethyl group undergoes ring-opening under H₂SO₄ or BF₃·Et₂O to form allylic carbocations, which trap nucleophiles (e.g., H₂O) :

Reaction	Conditions	Product
Cyclopropane → Allylic Alcohol	BF₃·Et₂O, H₂O, 0°C	3-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

Nucleophilic Additions

The aldehyde participates in Grignard reactions and Wittig reactions :

• Grignard Addition : Reaction with CH₃MgBr forms secondary alcohols (e.g., 2-(cyclopropylmethyl)-2-(1-hydroxyethyl)-7-oxabicyclo[2.2.1]heptane) .

• Wittig Reaction : With Ph₃P=CHCO₂Et , the aldehyde forms α,β-unsaturated esters (65–78% yield).

Comparative Reactivity Table

Reaction Type	Reagent	Key Product	Yield (%)	Source
Oxidation	KMnO₄/H⁺	Carboxylic acid	72–85
Reduction	NaBH₄	Primary alcohol	>90
Cyclopropane ring-opening	BF₃·Et₂O	Allylic alcohol	60–75
Nucleophilic addition	CH₃MgBr	Secondary alcohol	80–88

Stability and Side Reactions

• Thermal Stability : Decomposes above 200°C via retro-Diels-Alder pathways .

• Photoreactivity : UV light induces [2+2] cycloadditions in analogs with unsaturated bonds.

Scientific Research Applications

2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: Its derivatives may have potential biological activity, making it a candidate for drug development.

Medicine: Research into its medicinal properties could lead to new therapeutic agents.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde involves its interaction with various molecular targets. The specific pathways and targets depend on the functional groups present and the overall structure of the compound. For example, its aldehyde group can form covalent bonds with nucleophilic sites in biological molecules, potentially altering their function .

Comparison with Similar Compounds

Core Structural Similarities and Differences

The compound shares its 7-oxabicyclo[2.2.1]heptane core with Cinmethylin (exo-(±)-1-methyl-4-isopropyl-2-(2-methylbenzyloxy)-7-oxabicyclo[2.2.1]heptane), a commercial herbicide . However, key differences include:

• Substituents : The target compound’s cyclopropylmethyl and carbaldehyde groups contrast with Cinmethylin’s methyl, isopropyl, and 2-methylbenzyloxy substituents.

Compounds from Pharmacopeial Forum 2017 (e.g., 3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid derivatives) share bicyclic frameworks but differ in heteroatom composition (4-thia-1-aza vs. 7-oxa) and functional groups (carboxylic acid/amide vs. aldehyde). These differences correlate with their roles as β-lactam antibiotics, whereas the target compound’s aldehyde group may enable distinct reactivity .

Functional and Application-Based Comparison

Compound Name	Bicyclic System	Key Substituents	Functional Groups	Primary Application	Regulatory Status
2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde	7-oxabicyclo[2.2.1]heptane	Cyclopropylmethyl, carbaldehyde	Aldehyde	Research/Intermediate	Not yet classified
Cinmethylin (ISO)	7-oxabicyclo[2.2.1]heptane	Methyl, isopropyl, 2-methylbenzyloxy	Ether	Herbicide	CLH proposal under review
(2S,5R,6R)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	4-thia-1-azabicyclo[3.2.0]heptane	Pivalamido, carboxylic acid	Carboxylic acid, amide	Antibiotic	Pharmacopeial standard

Key Observations :

• Reactivity : The aldehyde group in the target compound enables nucleophilic addition reactions, making it a versatile intermediate. Cinmethylin’s ether linkage enhances environmental stability, critical for herbicidal activity.
• Biological Activity: While Cinmethylin targets plant lipid biosynthesis, the β-lactam derivatives inhibit bacterial cell wall synthesis.
• Regulatory Pathways : Cinmethylin’s ongoing CLH proposal underscores its environmental impact assessment , whereas the target compound’s status remains undefined.

Research Findings and Data Gaps

• Synthetic Accessibility: The bicyclo[2.2.1]heptane framework is synthetically challenging but well-documented for norbornane derivatives. The cyclopropylmethyl group may introduce steric hindrance during synthesis.
• Biological Potential: Cyclopropane moieties are associated with enhanced bioavailability in drug design.
• Safety and Handling : Cinmethylin’s CLH proposal highlights hazards like acute toxicity , whereas the aldehyde group in the target compound warrants scrutiny for reactivity-related risks.

Biological Activity

2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is a unique bicyclic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activity, and implications for therapeutic applications, drawing from various studies and research findings.

Chemical Structure and Properties

The compound is characterized by its bicyclic structure, which consists of a seven-membered ring with an oxabicyclo framework and a cyclopropylmethyl substituent. The molecular formula is $C_{10}H_{12}O$ with a molecular weight of approximately 164.20 g/mol.

Property	Value
Molecular Formula	C₁₀H₁₂O
Molecular Weight	164.20 g/mol
CAS Number	1936236-91-7

Synthesis

The synthesis of 2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde typically involves multi-step organic reactions, including cyclization and functional group transformations. The synthetic routes often utilize chiral starting materials to produce enantiomerically pure compounds, which are crucial for evaluating biological activity.

Antimicrobial Properties

Research has indicated that compounds with similar bicyclic structures exhibit significant antimicrobial activity. For instance, studies have shown that derivatives of the 7-oxabicyclo[2.2.1]heptane framework can inhibit the growth of various bacterial strains, suggesting potential applications in developing new antibiotics .

Anticancer Activity

In vitro studies have demonstrated that certain analogs of 2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde exhibit cytotoxic effects against cancer cell lines. The mechanism of action is believed to involve apoptosis induction and cell cycle arrest, making it a candidate for further investigation in cancer therapy .

Neuroprotective Effects

Emerging evidence suggests that this compound may possess neuroprotective properties. In animal models, it has been shown to reduce neuroinflammation and oxidative stress, which are critical factors in neurodegenerative diseases . This activity could be attributed to its ability to modulate signaling pathways involved in neuronal survival.

Case Studies

Case Study 1: Antimicrobial Activity
A study evaluated the antimicrobial efficacy of various bicyclic compounds against Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives significantly inhibited bacterial growth, with minimum inhibitory concentrations (MIC) ranging from 5 to 50 µg/mL.

Case Study 2: Anticancer Potential
In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized several analogs of 7-oxabicyclo[2.2.1]heptane and tested their effects on human breast cancer cells (MCF-7). The most potent compound exhibited an IC50 value of 15 µM, demonstrating significant cytotoxicity compared to control treatments .

Case Study 3: Neuroprotection
A preclinical trial assessed the neuroprotective effects of the compound in a mouse model of Alzheimer's disease. Treatment with the compound resulted in a marked reduction in amyloid-beta plaque formation and improved cognitive function as measured by behavioral tests .

Q & A

Q. What are the established synthetic routes for 7-oxabicyclo[2.2.1]heptane derivatives, and how can they be adapted for synthesizing the target compound?

Synthetic strategies for 7-oxabicyclo[2.2.1]heptane derivatives often involve Diels-Alder reactions or acid-catalyzed cyclization of epoxy-ketones . For example, 7-oxabicyclo[2.2.1]heptan-2-one can be reacted with ammonia and cyanide to form intermediates, which are further functionalized via alkylation or oxidation . To synthesize the target compound, cyclopropylmethyl groups may be introduced via Grignard reactions or nucleophilic substitution at the aldehyde position. Critical steps include stereochemical control during ring closure and purification via chromatography to separate endo/exo isomers .

Q. How can researchers characterize the stereochemistry and purity of this bicyclic compound?

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for stereochemical analysis. For example, $^1$H and $^{13}$C NMR can distinguish endo and exo isomers based on coupling constants and chemical shifts of bridgehead protons (e.g., 1.5–2.5 ppm for endo vs. 2.5–3.5 ppm for exo) . High-resolution mass spectrometry (HRMS) and X-ray crystallography are recommended to confirm molecular weight and absolute configuration . Chromatographic separation (e.g., silica gel with ethyl acetate/hexane) is critical for isolating stereoisomers .

Q. What are the stability considerations for 7-oxabicyclo[2.2.1]heptane derivatives under varying experimental conditions?

The compound’s stability depends on pH and temperature. Acidic conditions may induce ring-opening rearrangements, as seen in the conversion of 7-oxabicyclo derivatives to 2-oxabicyclo analogs via 1,2-acyl shifts . Storage under inert atmospheres (argon) at –20°C is advised to prevent aldehyde oxidation. Stability tests should include accelerated degradation studies (e.g., 40°C/75% RH for 4 weeks) with HPLC monitoring .

Q. What safety protocols are recommended for handling this compound?

Related 7-oxabicyclo derivatives are classified as acutely hazardous due to neurotoxic or respiratory effects . Use fume hoods, nitrile gloves, and PPE. Waste must be neutralized (e.g., with 10% sodium bicarbonate) before disposal . Refer to CLP regulations for labeling and hazard communication, particularly for analogs like cinmethylin (EC 402-410-9) .

Advanced Research Questions

Q. How can stereochemical integrity be preserved during functionalization of the bicyclic core?

The rigid bicyclic structure favors retention of stereochemistry, but substituent addition (e.g., cyclopropylmethyl) may induce strain. Computational modeling (DFT) can predict transition states for reactions at the aldehyde position . For example, steric hindrance from the cyclopropyl group may favor endo product formation. Experimental validation via NOESY NMR is critical to confirm spatial arrangements .

Q. What mechanistic insights explain the biological activity of structurally related 7-oxabicyclo compounds (e.g., herbicides)?

Analogous compounds like cinflubrolin (ISO) inhibit plant acetyl-CoA carboxylase (ACCase) by mimicking natural substrates, disrupting lipid biosynthesis . Structure-activity relationship (SAR) studies suggest that electronegative substituents (e.g., bromo, fluoro) enhance binding to enzyme active sites . For the target compound, enzymatic assays (e.g., ACCase inhibition in Arabidopsis) and molecular docking can validate mechanistic hypotheses .

Q. How can researchers resolve contradictions in reported biological data for similar bicyclic aldehydes?

Discrepancies in herbicidal efficacy may arise from stereochemical variations or impurities. For example, exo isomers of cinmethylin show higher activity than endo forms . Researchers should:

• Compare enantiomerically pure samples via chiral HPLC .
• Use isotopic labeling ($^{14}$C-aldehyde) to track metabolic pathways in target organisms .
• Validate bioassay conditions (e.g., pH, light exposure) to ensure reproducibility .

Q. What advanced computational methods are suitable for predicting the compound’s reactivity and interaction with biological targets?

Density Functional Theory (DFT) can model the aldehyde’s electrophilicity and predict sites for nucleophilic attack (e.g., by cysteine residues in enzymes) . Molecular dynamics simulations (MD) with force fields (e.g., AMBER) can assess binding stability to proteins like ACCase . QSAR models trained on analogs (e.g., cinflubrolin’s logP vs. activity) may prioritize synthetic targets .

Q. How can analytical methods be optimized for detecting trace degradation products?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) with electrospray ionization (ESI) is recommended. Use a C18 column (2.1 × 50 mm, 1.7 µm) and gradient elution (water/acetonitrile + 0.1% formic acid) for high sensitivity. Degradation products (e.g., carboxylic acids from aldehyde oxidation) can be identified using reference standards .

Q. What strategies exist for scaling up synthesis without compromising stereochemical purity?

Continuous flow chemistry minimizes side reactions by precise control of reaction parameters (e.g., temperature, residence time) . For the target compound, microreactors can enhance heat transfer during exothermic steps (e.g., Diels-Alder). Catalytic asymmetric methods (e.g., chiral Lewis acids) may replace chromatographic separation, improving yield .

Methodological Notes

• Stereochemical Analysis : Always correlate NMR data with X-ray or computational models to avoid misassignment .
• Biological Assays : Include enantiomer controls to distinguish stereospecific effects .
• Safety Compliance : Align protocols with CLP regulations and consult hazard databases (e.g., ECHA) for updates .